molecular formula C23H27ClF3NO2 B8374845 2-[(Dimethylamino)(phenyl)methyl]cyclohexyl 4-(trifluoromethyl)benzoate hydrochloride

2-[(Dimethylamino)(phenyl)methyl]cyclohexyl 4-(trifluoromethyl)benzoate hydrochloride

Cat. No.: B8374845
M. Wt: 441.9 g/mol
InChI Key: VFJVOUALZFHZDG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[(Dimethylamino)(phenyl)methyl]cyclohexyl 4-(trifluoromethyl)benzoate hydrochloride is a useful research compound. Its molecular formula is C23H27ClF3NO2 and its molecular weight is 441.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C23H27ClF3NO2

Molecular Weight

441.9 g/mol

IUPAC Name

[2-[dimethylamino(phenyl)methyl]cyclohexyl] 4-(trifluoromethyl)benzoate;hydrochloride

InChI

InChI=1S/C23H26F3NO2.ClH/c1-27(2)21(16-8-4-3-5-9-16)19-10-6-7-11-20(19)29-22(28)17-12-14-18(15-13-17)23(24,25)26;/h3-5,8-9,12-15,19-21H,6-7,10-11H2,1-2H3;1H

InChI Key

VFJVOUALZFHZDG-UHFFFAOYSA-N

Canonical SMILES

CN(C)C(C1CCCCC1OC(=O)C2=CC=C(C=C2)C(F)(F)F)C3=CC=CC=C3.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

1.34 g (6.43 mmole) of 4-(trifluoromethyl)benzoyl chloride were dissolved in 4 ml methylene chloride, and 870 mg (8.57 mmole) triethylamine were added at −10° C. (methanol/ice cooling bath). 1.0 g (4.29 mmole) 2-(dimethylaminophenylmethyl)cyclohexanol, dissolved in 2 ml methylene chloride, was then added dropwise, and the mixture was subsequently stirred for 15 hours. For working up, 2 ml potassium hydroxide solution (0.5 N) were added and the organic phase was separated, dried over sodium sulfate, filtered and concentrated on a rotary evaporator (500 to 10 mbar). 1.7 g of crude base were obtained. 877 mg of the hydrochloride of [2-(dimethylaminophenyl-methyl) cyclohexyl]4-trifluoromethylbenzoate (34% of theoretical) with a melting point above 230° C. were obtained from the crude base in accordance with Example 1 (4th stage) using chloro-trimethylsilane/water in 2-butanone.
Name
[2-(dimethylaminophenyl-methyl) cyclohexyl]4-trifluoromethylbenzoate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
crude base
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
1.34 g
Type
reactant
Reaction Step Two
Quantity
4 mL
Type
solvent
Reaction Step Two
Quantity
870 mg
Type
reactant
Reaction Step Three
[Compound]
Name
methanol ice
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
2-(dimethylaminophenylmethyl)cyclohexanol
Quantity
1 g
Type
reactant
Reaction Step Four
Quantity
2 mL
Type
solvent
Reaction Step Four
Quantity
2 mL
Type
reactant
Reaction Step Five

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